Cas no 1029429-49-9 (rac-tert-butyl (2R,4S)-4-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate, cis)

• Product Name: rac-tert-butyl (2R,4S)-4-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate, cis
• CAS No: 1029429-49-9
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• MDL: MFCD11617846
• CID: 5637544
• PubChem ID: 49759754
• Update Time: 2025-06-15

rac-tert-butyl (2R,4S)-4-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate, cis Chemical and Physical Properties

Names and Identifiers

• 1-N-BOC-(2R,4R)-4-HYDROXY-2-(HYDROXYMETHYL) PIPERIDINE
• 1029429-49-9
• tert-Butyl (2R,4R)-4-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate
• DTXSID60678087
• tert-butyl (2S,4R)-4-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-hydroxy-2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (2S,4R)-
• rac-tert-butyl (2R,4S)-4-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate, cis

• MDL： MFCD11617846
• Inchi： 1S/C11H21NO4/c1-11(2,3)16-10(15)12-5-4-9(14)6-8(12)7-13/h8-9,13-14H,4-7H2,1-3H3/t8-,9-/m1/s1
• InChI Key： VWVWYFVYZSIVFW-RKDXNWHRSA-N
• SMILES： O[C@@H]1CCN(C(=O)OC(C)(C)C)[C@@H](CO)C1

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Density: 1.154±0.06 g/cm3(Predicted)
• Boiling Point: 356.4±27.0 °C(Predicted)
• pka: 14.66±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on rac-tert-butyl (2R,4S)-4-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate, cis

Comprehensive Overview of rac-tert-butyl (2R,4S)-4-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate, cis (CAS No. 1029429-49-9)

The compound rac-tert-butyl (2R,4S)-4-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate, cis (CAS No. 1029429-49-9) is a chiral piperidine derivative with significant applications in pharmaceutical synthesis and organic chemistry. Its unique stereochemistry and functional groups make it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in asymmetric synthesis and drug discovery. The cis configuration of the hydroxyl and hydroxymethyl groups enhances its utility in creating stereospecific compounds, aligning with the growing demand for enantiomerically pure pharmaceuticals.

In recent years, the interest in chiral building blocks like rac-tert-butyl (2R,4S)-4-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate, cis has surged, driven by advancements in green chemistry and sustainable synthesis methods. This compound’s tert-butyl protecting group offers stability under various reaction conditions, making it a preferred choice for multi-step syntheses. Additionally, its hydroxy and hydroxymethyl functionalities enable further derivatization, catering to the needs of medicinal chemists exploring novel drug candidates. The CAS No. 1029429-49-9 is often associated with queries about stereoselective synthesis and piperidine derivatives, reflecting its relevance in cutting-edge research.

From an industrial perspective, rac-tert-butyl (2R,4S)-4-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate, cis is synthesized using advanced catalytic methods to ensure high enantiomeric purity. The compound’s piperidine core is a common motif in FDA-approved drugs, particularly those targeting neurological and cardiovascular diseases. This connection to drug development has led to increased scrutiny of its synthetic pathways and scalability. Researchers often inquire about optimized purification techniques and scalable production methods for CAS No. 1029429-49-9, highlighting its commercial importance.

The versatility of rac-tert-butyl (2R,4S)-4-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate, cis extends to its use in peptide mimetics and enzyme inhibitors. Its structural features allow for the mimicry of natural peptides, making it a cornerstone in the design of therapeutic agents. The compound’s hydroxyl group also facilitates hydrogen bonding, a critical factor in molecular recognition and binding affinity. These attributes have positioned CAS No. 1029429-49-9 as a subject of interest in computational chemistry studies, where researchers model its interactions with biological targets.

In the context of patent literature, rac-tert-butyl (2R,4S)-4-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate, cis is frequently cited as a key intermediate in proprietary drug formulations. Its chiral purity and chemical stability are often emphasized in patent claims, underscoring its industrial value. The compound’s CAS No. 1029429-49-9 is also linked to searches for regulatory compliance and safety data, as manufacturers prioritize adherence to global chemical regulations.

Looking ahead, the demand for rac-tert-butyl (2R,4S)-4-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate, cis is expected to grow alongside innovations in precision medicine and biocatalysis. Its role in enabling stereocontrolled synthesis aligns with the pharmaceutical industry’s shift toward personalized therapies. As researchers continue to explore its applications, CAS No. 1029429-49-9 will remain a focal point for discussions on synthetic efficiency and molecular design.